![molecular formula C12H15IO3 B3185006 3-Iodo-4-(isopentyloxy)benzoic acid CAS No. 1131614-43-1](/img/structure/B3185006.png)
3-Iodo-4-(isopentyloxy)benzoic acid
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Description
3-Iodo-4-(isopentyloxy)benzoic acid is a chemical compound with the molecular formula C12H15IO3 and a molecular weight of 334.15 . It is used for research purposes and in the manufacture of chemical compounds .
Molecular Structure Analysis
The molecular structure of this compound consists of an iodine atom and an isopentyloxy group attached to a benzoic acid molecule . The exact 3D structure is not provided in the available resources.Safety and Hazards
Properties
CAS No. |
1131614-43-1 |
---|---|
Molecular Formula |
C12H15IO3 |
Molecular Weight |
334.15 |
IUPAC Name |
3-iodo-4-(3-methylbutoxy)benzoic acid |
InChI |
InChI=1S/C12H15IO3/c1-8(2)5-6-16-11-4-3-9(12(14)15)7-10(11)13/h3-4,7-8H,5-6H2,1-2H3,(H,14,15) |
InChI Key |
GLUJOHCXVJVKQV-UHFFFAOYSA-N |
SMILES |
CC(C)CCOC1=C(C=C(C=C1)C(=O)O)I |
Canonical SMILES |
CC(C)CCOC1=C(C=C(C=C1)C(=O)O)I |
Origin of Product |
United States |
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